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Introduction
Pyraclostrobin is a broad-spectrum fungicide from the strobilurin class, widely used in

agriculture to control a variety of fungal diseases. Understanding its environmental fate is

crucial for assessing its ecological impact. Photolysis, the degradation of molecules by light, is

a significant pathway for the dissipation of pyraclostrobin in the environment. These

application notes provide detailed protocols and data for studying the photolysis of

pyraclostrobin in aqueous and soil matrices, essential for environmental risk assessment and

regulatory purposes.

Quantitative Data Summary
The photolytic degradation of pyraclostrobin is influenced by various factors, including the

matrix (water or soil), pH, and the nature of the light source. The following tables summarize

key quantitative data from photolysis studies.

Table 1: Photodegradation Half-lives of Pyraclostrobin in Aqueous Systems
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Light Source pH Matrix Half-life (t½) Reference

UV Light 5.0 Buffer Solution 2.42 hours [1]

7.0 Buffer Solution 1.47 hours [1]

9.0 Buffer Solution 1.32 hours [1]

Sunlight 5.0 Buffer Solution 11.2 hours [1]

7.0 Buffer Solution 3.29 hours [1]

9.0 Buffer Solution 3.69 hours [1]

Sunlight & UV - Paddy Water < 12 hours [2][3]

Continuous

Irradiation
- Water 0.04 days [4]

Table 2: Photodegradation Half-lives of Major Pyraclostrobin Metabolites in Aqueous

Photolysis

Metabolite Half-life (t½) in days Reference

500M78 4.62 [4]

BF 500-13 30.67 [4]

500M58 8.64 [4]

BF 500-14 0.28 [4]

Table 3: Quantum Yield of Pyraclostrobin

Parameter Value Reference

Quantum Yield (in water) 2.17 x 10⁻¹ [4]
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Protocol 1: Aqueous Photolysis of Pyraclostrobin
(Following OECD Guideline 316)
This protocol outlines the procedure for determining the direct photolysis of pyraclostrobin in

sterile aqueous solutions.

1. Materials and Equipment:

Pyraclostrobin analytical standard

Radiolabeled ¹⁴C-pyraclostrobin (optional, for metabolite identification)

Sterile, buffered aqueous solutions (e.g., pH 5, 7, and 9)

Quartz glass vessels or cuvettes

Xenon arc lamp with filters to simulate natural sunlight (290-800 nm)

Temperature-controlled incubation chamber

High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry

(MS/MS) detector

Liquid Scintillation Counter (LSC) if using radiolabeled material

Solid-Phase Extraction (SPE) cartridges (e.g., C18) for sample cleanup

Acetonitrile, formic acid, and other necessary solvents (HPLC grade)

2. Procedure:

Preparation of Test Solutions:

Prepare a stock solution of pyraclostrobin in a suitable organic solvent.

Spike the sterile buffered aqueous solutions with the pyraclostrobin stock solution to a

final concentration not exceeding half its water solubility. If using ¹⁴C-pyraclostrobin, the

specific activity should be sufficient for detection.
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Experimental Setup:

Fill the quartz vessels with the test solutions.

Place the vessels in the temperature-controlled chamber equipped with the xenon arc

lamp. Maintain a constant temperature, typically 25°C.[5]

Prepare parallel dark control samples by wrapping identical vessels in aluminum foil and

placing them under the same temperature conditions.

Irradiation:

Expose the samples to continuous irradiation from the xenon lamp. The light intensity

should be monitored.

The duration of the study should be a maximum of 30 days of equivalent sunlight

exposure or until significant degradation is observed.[5]

Sampling:

Collect samples from both irradiated and dark control vessels at predetermined time

intervals. A minimum of 5-7 sampling points is recommended.[2]

Sample Analysis:

Extract pyraclostrobin and its photoproducts from the aqueous samples using SPE.

Elute the analytes from the SPE cartridges with a suitable solvent (e.g., ethyl acetate).[6]

Concentrate the eluate and reconstitute in the initial mobile phase for HPLC analysis.

Analyze the samples by HPLC-UV or LC-MS/MS to determine the concentration of

pyraclostrobin and identify and quantify its degradation products.[5]

If ¹⁴C-pyraclostrobin is used, analyze the samples by LSC to determine the total

radioactivity and by radio-HPLC for profiling of radioactive components.

Protocol 2: Soil Photolysis of Pyraclostrobin

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ibacon.com/your-study-type/environmental-fate/oecd-316-phototransformation-chemicals-water-direct-photolysis
https://www.ibacon.com/your-study-type/environmental-fate/oecd-316-phototransformation-chemicals-water-direct-photolysis
https://www.oecd.org/en/publications/test-no-316-phototransformation-of-chemicals-in-water-direct-photolysis_9789264067585-en.html
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2018-05/documents/ilv-pyraclostrobin-degradates-in-water-mrid-50088705.pdf
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.ibacon.com/your-study-type/environmental-fate/oecd-316-phototransformation-chemicals-water-direct-photolysis
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a method for investigating the phototransformation of pyraclostrobin
on a soil surface.

1. Materials and Equipment:

Pyraclostrobin analytical standard

Characterized soil (e.g., texture, pH, organic carbon content)

Borosilicate glass vessels covered with quartz glass

Xenon arc lamp or a solar simulator

Temperature-controlled incubation chamber

Apparatus for preparing soil thin layers

Extraction solvents (e.g., acetonitrile)

HPLC-MS/MS system

2. Procedure:

Soil Preparation:

Air-dry and sieve the soil (e.g., through a 2 mm sieve).

Prepare thin layers of the soil on a suitable support within the glass vessels.

Test Substance Application:

Dissolve pyraclostrobin in a suitable solvent and apply it evenly to the soil surface.

The application rate should be relevant to agricultural practices.

Incubation:

Adjust the moisture content of the soil samples (e.g., to 40-60% of maximum water holding

capacity).
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Place the vessels in a temperature-controlled chamber under the light source.

Prepare dark control samples by covering the vessels to exclude light.

Irradiation:

Irradiate the soil samples continuously.

Sampling:

At specified time intervals, collect replicate soil samples from both irradiated and dark

control setups.

Extraction and Analysis:

Extract pyraclostrobin and its metabolites from the soil samples using a suitable solvent,

such as acetonitrile, potentially followed by a buffer solution.[7]

Analyze the extracts by HPLC-MS/MS to quantify the parent compound and identify its

photoproducts.

Visualizations
Pyraclostrobin Photodegradation Pathway
The following diagram illustrates the proposed photocatalytic degradation pathway of

pyraclostrobin. The process involves several key reactions, including hydroxylation of the

aromatic rings, loss of the N-methoxy group, substitution of the chlorine atom, and cleavage of

the ether and pyrazole-phenyl bonds.[8][9]
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Caption: Proposed photocatalytic degradation pathway of pyraclostrobin.
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Experimental Workflow for Pyraclostrobin Photolysis
Study
This diagram outlines the general workflow for conducting a pyraclostrobin photolysis study,

from preparation to data analysis.

Preparation of Test System
(Aqueous Solution or Soil)

Application of Pyraclostrobin

Incubation under Controlled
Light and Temperature Dark Control Incubation

Periodic Sampling

Sample Extraction and Cleanup
(e.g., SPE)
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(HPLC-MS/MS)

Data Analysis
(Kinetics, Half-life, Metabolite ID)

Click to download full resolution via product page

Caption: General workflow for a pyraclostrobin photolysis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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